Cas no 405175-13-5 (4-((Pyrimidin-2-ylamino)methyl)benzaldehyde)

• Product Name: 4-((Pyrimidin-2-ylamino)methyl)benzaldehyde
• CAS No: 405175-13-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 1092316
• PubChem ID: 22018718
• Update Time: 2025-04-20

4-((Pyrimidin-2-ylamino)methyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((Pyrimidin-2-ylamino)methyl)benzaldehyde
• 4-[(pyrimidin-2-ylamino)methyl]benzaldehyde
• SCHEMBL4066965
• SB58591
• DB-106330
• 405175-13-5
• BDTFWJDKZSVGIN-UHFFFAOYSA-N

• Inchi： 1S/C12H11N3O/c16-9-11-4-2-10(3-5-11)8-15-12-13-6-1-7-14-12/h1-7,9H,8H2,(H,13,14,15)
• InChI Key： BDTFWJDKZSVGIN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CNC1N=CC=CN=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.9Ų